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Compound of Interest

Compound Name: Acetophthalidin

Cat. No.: B1240825 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Acetophthalidin, a compound utilized by researchers, scientists, and

drug development professionals. Adherence to these procedural guidelines is critical for

maintaining a safe laboratory environment and ensuring regulatory compliance.

While specific safety data for Acetophthalidin is not readily available, the following procedures

are based on established best practices for the disposal of chemical waste in a laboratory

setting. These guidelines are designed to empower laboratory personnel to manage chemical

waste responsibly, thereby building a culture of safety and trust.

Chemical and Physical Properties of
Acetophthalidin
A summary of the known quantitative data for Acetophthalidin is presented below. This

information is crucial for a comprehensive understanding of the compound's characteristics.

Property Value Source

Molecular Formula C10H8O5 PubChem[1]

Molecular Weight 208.17 g/mol PubChem[1]

IUPAC Name
3-acetyl-5,7-dihydroxy-3H-2-

benzofuran-1-one
PubChem[1]
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Standard Operating Procedure for Acetophthalidin
Disposal
The toxicological properties of Acetophthalidin have not been fully investigated.[2] Therefore,

it is imperative to handle it with caution and to minimize exposure. The following step-by-step

protocol outlines the recommended procedure for the disposal of Acetophthalidin waste.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety goggles or glasses, chemical-resistant

gloves, and a lab coat.[3]

2. Waste Segregation and Collection:

Acetophthalidin waste should be collected in a designated, properly labeled, and sealed

container.

Avoid mixing Acetophthalidin waste with other incompatible waste streams.[4][5]

The container must be in good condition, free from leaks or cracks, and kept closed except

when adding waste.[4]

3. Labeling:

The waste container must be clearly labeled as "Hazardous Waste" and include the full

chemical name "Acetophthalidin."[4] Do not use abbreviations or chemical formulas.

The label should also include the date of accumulation and the name of the generating

laboratory or researcher.

4. Storage:

Store the waste container in a designated, well-ventilated, and cool, dry area away from heat

and sources of ignition.[6]

Ensure the storage area has secondary containment to control any potential spills.[4]
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5. Disposal Request:

Once the waste container is ready for disposal (typically when it is no more than 90% full),

contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup.

[4][7]

Do not dispose of Acetophthalidin down the drain or in the regular trash.[4][8]

6. Spill Management:

In the event of a spill, immediately alert others in the area.

If it is safe to do so, contain the spill using appropriate absorbent materials from a spill kit.[5]

Sweep or vacuum up the material and place it into a suitable, labeled disposal container.[2]

Avoid generating dust.[2]

Clean the spill area thoroughly.

Report the spill to your EHS office.

7. Empty Container Disposal:

Empty containers that held Acetophthalidin should be triple-rinsed with a suitable solvent.

[4][9]

The rinsate must be collected and disposed of as hazardous waste.[4][9]

After triple-rinsing, the container may be disposed of in accordance with institutional policies,

which may include recycling or disposal as regular trash.[4]

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of Acetophthalidin
waste.
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Caption: Logical workflow for the proper disposal of Acetophthalidin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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